Cas no 35804-66-1 (3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt)

3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt Properties

Names and Identifiers

• 3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt
• 3-Indoxyl-beta-D-glucuronide cyclohexylammonium salt
• Indoxyl β-D-glucuronide cyclohexylammonium salt
• Y-beta-D-GlcUA*CHX
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)tetrahydro-2H-pyran-2-carboxylate (non-preferred name)
• 1H-indol-3-yl beta-D-glucopyranosiduronic acid
• 1H-indol-3-yl hexopyranosiduronic acid
• Indoxyl-Glucuronide
• 3-Indolyl-
• Inodxyl glucuronide
• CS-0059396
• INDOXYL-BETA-GLUCURONIDE
• 35804-66-1
• (2S,3S,4S,5R,6S)-6-((1H-Indol-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• SCHEMBL155476
• beta-D-Glucopyranosiduronic acid, 1H-indol-3-yl
• CHEMBL2074589
• A-D-glucuronide
• Indoxyl-beta-D-glucuronide
• NS00014984
• HY-113245
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)oxane-2-carboxylic acid
• Indoxyl glucuronide
• 3-Indolyl--D-glucuronide
• 3-Indolyl-beta-D-glucuronide
• DTXSID20957188
• CHEBI:145223
• KUYNOZVWCFXSNE-BYNIDDHOSA-N
• +Expand

• MDL： MFCD06798212
• InChIKey： KUYNOZVWCFXSNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO7/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8/h1-5,9-12,14-18H,(H,19,20)
• SMILES： OC(C1OC(OC2=CNC3=CC=CC=C23)C(O)C(O)C1O)=O

Computed Properties

• Exact Mass: 309.08500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 408.19
• Heavy Atom Count: 22
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Surface Charge: -1
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: -0.56110
• PSA: 132.24000
• Boiling Point: 669°Cat760mmHg
• Flash Point: 358.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.693

3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt Security Information

• WGK Germany：3
• Safety Instruction： S24/25; S36; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Storage Condition：−20°C
• Risk Phrases： 36/37/38

3-Indoxyl-beta-D-glucuronic acid cyclohexylammonium salt Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%